Cas no 2229437-95-8 (2-Pyridineethanamine, 5-bromo-β-fluoro-)

• Product Name: 2-Pyridineethanamine, 5-bromo-β-fluoro-
• CAS No: 2229437-95-8
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 5580850
• PubChem ID: 165795836
• Update Time: 2025-10-16

2-Pyridineethanamine, 5-bromo-β-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanamine, 5-bromo-β-fluoro-
• 2-(5-bromopyridin-2-yl)-2-fluoroethan-1-amine
• EN300-1908189
• 2229437-95-8

• Inchi： 1S/C7H8BrFN2/c8-5-1-2-7(11-4-5)6(9)3-10/h1-2,4,6H,3,10H2
• InChI Key： CXAAXMJWGFLPCW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(CN)F

Computed Properties

• Exact Mass: 217.98549g/mol
• Monoisotopic Mass: 217.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.547±0.06 g/cm3(Predicted)
• Boiling Point: 293.1±35.0 °C(Predicted)
• pka: 7.79±0.10(Predicted)

Additional information on 2-Pyridineethanamine, 5-bromo-β-fluoro-

Introduction to CAS No. 2229437-95-8: 5-Bromo-β-fluoro-2-pyridineethanamine

CAS No. 2229437-95-8, commonly referred to as 5-bromo-β-fluoro-2-pyridineethanamine, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery and material science. The structure of 5-bromo-β-fluoro-2-pyridineethanamine consists of a pyridine ring substituted with a bromine atom at the 5-position and a fluoroethylamine group at the 2-position, making it a unique derivative with potential for various chemical modifications.

The synthesis of 5-bromo-β-fluoro-2-pyridineethanamine has been explored through various methodologies, including nucleophilic aromatic substitution and coupling reactions. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity, leveraging advancements in catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently introduce the fluoroethylamine group onto the pyridine ring, demonstrating high selectivity and scalability.

The physical and chemical properties of CAS No. 2229437-95-8 have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, stability, and reactivity under different conditions. Notably, the presence of electron-withdrawing groups like bromine and fluorine significantly influences the electronic properties of the molecule, making it a promising candidate for applications in electrochemistry and optoelectronics.

In terms of biological activity, 5-bromo-β-fluoro-2-pyridineethanamine has shown potential as a lead compound in drug discovery programs targeting various diseases. Recent research has highlighted its ability to modulate key enzymes and receptors involved in neurological disorders, inflammation, and cancer. For example, studies conducted in vitro have demonstrated its inhibitory effects on kinases associated with cancer cell proliferation, suggesting its potential as an anti-cancer agent.

The application of CAS No. 2229437-95-8 extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors. Researchers have explored its use as a building block for constructing two-dimensional materials with tailored electronic properties, which could revolutionize the field of flexible electronics.

In conclusion, CAS No. 2229437-95-8 (5-bromo-beta-fluoro-2-pyridineethanamine) is a versatile compound with immense potential across multiple disciplines. Its synthesis methodologies continue to evolve with advancements in catalytic chemistry, while its biological and material applications are being actively explored by researchers worldwide. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic research and industrial applications.